Cas no 67221-80-1 (1H-1,2,4-Triazol-5-amine, 3-phenyl-1-(phenylmethyl)-)

1H-1,2,4-Triazol-5-amine, 3-phenyl-1-(phenylmethyl)- structure
67221-80-1 structure
Product Name:1H-1,2,4-Triazol-5-amine, 3-phenyl-1-(phenylmethyl)-
CAS No:67221-80-1
MF:C15H14N4
MW:250.2984623909
CID:1720795
Update Time:2024-11-27

1H-1,2,4-Triazol-5-amine, 3-phenyl-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazol-5-amine, 3-phenyl-1-(phenylmethyl)-
    • Inchi: 1S/C15H14N4/c16-15-17-14(13-9-5-2-6-10-13)18-19(15)11-12-7-3-1-4-8-12/h1-10H,11H2,(H2,16,17,18)
    • InChI Key: BMGQCYDKLFQJFJ-UHFFFAOYSA-N
    • SMILES: N1(CC2=CC=CC=C2)C(N)=NC(C2=CC=CC=C2)=N1

Computed Properties

  • Exact Mass: 250.12202

Experimental Properties

  • Density: 1.21±0.1 g/cm3(Predicted)
  • Melting Point: 172-173 °C(Solv: benzene (71-43-2))
  • Boiling Point: 493.0±38.0 °C(Predicted)
  • PSA: 56.73
  • pka: 3.58±0.50(Predicted)

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